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Compound of Interest

Compound Name: D-Ribitol-3-13C

Cat. No.: B1161267

Get Quote

As mass spectrometry and metabolomics advance, the demand for absolute quantification has

made stable isotope-labeled standards indispensable. D-Ribitol-3-13C, a singly labeled

isotopologue of the pentose sugar alcohol ribitol, is a premier internal standard for Isotope

Dilution Mass Spectrometry (IDMS) and metabolic flux analysis[1],[2].

While D-Ribitol-3-13C is generally classified as non-hazardous, its handling requires rigorous

logistical precision. As an expensive, highly purified analytical standard, improper handling not

only risks mild physical irritation but, more critically, compromises the quantitative integrity of

downstream assays. This guide provides step-by-step, field-proven protocols for the safe

handling, preparation, and disposal of D-Ribitol-3-13C.

Chemical Profiling & Hazard Assessment
Before establishing operational protocols, it is vital to understand the physical and chemical

nature of the compound. D-Ribitol is highly hygroscopic (readily absorbing moisture from the

air)[3]. Furthermore, a common laboratory misconception is conflating carbon-13 ( 13C ) with

carbon-14 ( 14C ). Carbon-13 is a stable isotope; it emits zero radiation[2].
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Quantitative Comparison: Unlabeled vs. Labeled D-
Ribitol

Property Unlabeled D-Ribitol D-Ribitol-3-13C

CAS Number 488-81-3[3] N/A (Specific Isotopologue)

Molecular Formula C5​H12​O5​ 13C1​C4​H12​O5​

Molecular Weight 152.15 g/mol 153.14 g/mol [4]

Isotopic Purity
Natural Abundance (~1.1%

13C )
≥ 98-99% 13C [2]

Radioactivity None (Stable) None (Stable)

Primary Application General biochemical research
IDMS Internal Standard, Flux

Analysis[1]

Hazard Summary: While not classified as a dangerous good under GHS, fine amorphous

powders of 13C -labeled compounds can cause mechanical eye irritation and mild respiratory

tract irritation upon inhalation[5].

Mandatory Personal Protective Equipment (PPE)
To protect both the operator from respiratory irritation and the highly sensitive standard from

human contamination (e.g., skin oils, ambient moisture), the following PPE is mandatory[6],[5]:

Hand Protection: Powder-free Nitrile gloves. Causality: Latex contains extractable proteins

and polymers that can leach into solvents, creating background noise ("ghost peaks") in MS

chromatograms.

Eye Protection: Safety goggles compliant with NIOSH (US) or EN 166 (EU) standards[6].

Body Protection: Standard laboratory coat, fully buttoned.

Respiratory Protection: If handling bulk powder outside of a draft shield, a standard

N95/P100 particulate respirator is recommended to prevent inhalation of aerosolized dust[5].
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Caption: Step-by-step PPE and handling logistics for D-Ribitol-3-13C powder.
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Operational Logistics: Handling & Reconstitution
Because D-Ribitol-3-13C is highly hygroscopic[3], exposure to ambient humidity will cause the

powder to absorb water weight. If weighed improperly, this water mass is calculated as

compound mass, artificially inflating your assumed molarity and systematically skewing all

downstream quantification.

Step-by-Step Weighing Protocol
Environmental Prep: Ensure the analytical microbalance is inside a draft-free enclosure. Do

not weigh inside a high-flow chemical fume hood, as the turbulence will blow the fine,

expensive powder away.

Anti-Static Mitigation: Use an anti-static gun (Zerostat) on the weigh boat and use a

stainless-steel micro-spatula. Causality: Static electricity causes fine powders to repel from

plastic spatulas, leading to loss of material and contamination of the balance area.

Rapid Weighing: Tare the vessel, rapidly transfer the desired mass of D-Ribitol-3-13C, and

immediately seal the source vial.

Reconstitution: Dissolve the powder in high-purity LC-MS grade solvent (e.g., dH2​O ,

Methanol, or DMSO) to create a primary stock solution (e.g., 1 mg/mL).

Storage: Aliquot the stock solution into single-use amber glass vials and store at -20°C[2].

Store the remaining dry powder in a desiccator at -20°C.

Experimental Application: Isotope Dilution Mass
Spectrometry (IDMS)
The primary use of D-Ribitol-3-13C is as an internal standard for Gas Chromatography-Mass

Spectrometry (GC-MS) metabolomics[1]. Because it is chemically identical to endogenous

unlabeled ribitol, it experiences the exact same extraction efficiencies and matrix effects,

allowing for perfect normalization.

Self-Validating GC-MS Workflow
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Validation Checkpoint: Before processing biological samples, inject a blank sample containing

only the D-Ribitol-3-13C standard. This confirms the isotopic purity of the standard and

ensures there is no unlabeled ribitol contamination in your reagents.

Sample Homogenization: Weigh 50-100 mg of biological tissue into a 2 mL microcentrifuge

tube[1].

Internal Standard Spiking: Add 10 µL of the D-Ribitol-3-13C stock solution directly to the

tissue. Causality: Spiking before extraction ensures the standard accounts for any physical

loss of metabolites during the extraction process[1].

Metabolite Extraction: Add 1 mL of pre-chilled (-20°C) Methanol:Chloroform:Water (2.5:1:1

v/v/v)[1]. Vortex for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C.

Phase Separation: Transfer the upper aqueous phase (containing polar metabolites) to a

new glass GC vial and evaporate to complete dryness under a vacuum centrifuge.

Two-Step Derivatization:

Oximation: Add 20 µL of Methoxyamine HCl (20 mg/mL in pyridine). Incubate at 37°C for

90 minutes. Causality: This prevents reducing sugars from forming multiple open/closed

ring isomers, ensuring a single sharp chromatographic peak.

Silylation: Add 30 µL of MSTFA + 1% TMCS. Incubate at 37°C for 30 minutes. Causality:

Replaces polar hydroxyl groups with non-polar trimethylsilyl (TMS) groups, rendering the

ribitol volatile enough for gas chromatography.

Analysis: Inject into the GC-MS. Quantify the endogenous ribitol by calculating the ratio of

the unlabeled mass peak against the +1 Da shifted mass peak of the 13C internal

standard[1].
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Caption: Workflow for Isotope Dilution Mass Spectrometry (IDMS) using D-Ribitol-3-13C.
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Disposal & Environmental Logistics
Because D-Ribitol-3-13C is a stable isotope, it falls entirely outside the jurisdiction of radiation

safety protocols[2].

Dry Powder Waste: Any contaminated weigh boats, spatulas, or empty vials can be disposed

of in standard solid chemical waste bins. Do not dispose of in standard municipal trash[5].

Liquid Waste: If the standard has been reconstituted in water, it can typically be neutralized

and disposed of down the drain (consult local institutional EHS guidelines). However, if it has

been mixed with organic extraction solvents (like Methanol or Chloroform), it must be

disposed of in designated halogenated or non-halogenated organic liquid waste carboys[5].

Spill Cleanup: Sweep up dry powder spills with a damp paper towel to prevent aerosolizing

the dust. Wash the area with soap and water[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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